Cas no 16754-82-8 (7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine)

7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine structure
16754-82-8 structure
Product Name:7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
CAS No:16754-82-8
MF:C16H22N4O4
MW:334.370283603668
CID:904999
PubChem ID:266349
Update Time:2025-04-19

7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
    • 2-(hydroxymethyl)-5-(4-piperidin-1-ylpyrrolo[2,3-d]pyrimidin-7-yl)oxolane-3,4-diol
    • AC1L6FWI
    • AC1Q7CGZ
    • AR-1H3906
    • NSC103798
    • NSC-103798
    • 16754-82-8
    • DTXSID00295671
    • Inchi: 1S/C16H22N4O4/c21-8-11-12(22)13(23)16(24-11)20-7-4-10-14(17-9-18-15(10)20)19-5-2-1-3-6-19/h4,7,9,11-13,16,21-23H,1-3,5-6,8H2
    • InChI Key: XQSQEKPKWZTSJN-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=CC2=C(N=CN=C12)N1CCCCC1)O)O

Computed Properties

  • Exact Mass: 334.16426
  • Monoisotopic Mass: 334.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.87
  • LogP: 0.09810

7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine Related Literature

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